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‘ Compound of Interest

Compound Name: 2-(4-Chlorophenyl)-3-oxobutanenitrile
CAS No.: 5219-07-8
Cat. No.: B1294653

An In-depth Technical Guide to the Spectral Analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Introduction: Unveiling the Molecular Architecture

2-(4-Chlorophenyl)-3-oxobutanenitrile, a substituted -ketonitrile, represents a core structural motif in various areas of chemical research, including

This guide provides a comprehensive analysis of the spectral data for 2-(4-Chlorophenyl)-3-oxobutanenitrile, including Nuclear Magnetic Resonan

Molecular Identity and Properties

Property

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Structure

graph "Molecular Structure" {
layout=neato;
node [shape=plaintext];

a [label=""];

b [label=""];

c [label=""];

d [label=""1;

e [label=""];

f [label=""];

g [label="Cl1"];

h [label=""];

i [label="0"];

j [label=""];

k [label="N"1;

1 [label=""1;

m [label=""1];

a -- b [len=1.5];
b -- ¢ [len=1.5];
¢ -- d [len=1.5];
d -- e [len=1.5];
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graph (GC-MS).

. Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation.

. Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., a quadrupole or time-of-flight ana
. Detection: Detect the ions and generate a mass spectrum, which is a plot of relative abundance versus mas
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Mass Spectral Data and Interpretation

m/z

193/195

150/152

138

111/113

43

Causality in Fragmentation: The fragmentation pattern is governed by the formation of the most stable carboca

digraph "Fragmentation Pathway" {
rankdir=LR;
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"
edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

M [label="[CieHsCINO]* \nm/z = 193/195", fillcolor="#4285F4", fontcolor="#FFFFFF"];
F1 [label="[CsHsCINO]*\nm/z = 150/152", fillcolor="#EA4335", fontcolor="#FFFFFF"];
F2 [label="[CeH4aCl]*\nm/z = 111/113", fillcolor="#FBBCO5", fontcolor="#202124"];

F3 [label="[CH3CO]l*\nm/z = 43", fillcolor="#34A853", fontcolor="#FFFFFF"];

M -> F1 [label="- <COCHs"];
M -> F3 [label="- ¢CsHsCLN"];
F1 -> F2 [label="- C2N"];

Caption: Proposed Mass Spectrometry Fragmentation Pathway

Conclusion

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The comprehensive spectroscopic analysis presented in this guide provides a robust framework for the structur
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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